N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide
• InChI: InChI=1S/C17H17NO4/c1-2-20-14-6-4-3-5-13(14)17(19)18-12-7-8-15-16(11-12)22-10-9-21-15/h3-8,11H,2,9-10H2,1H3,(H,18,19)
• InChI Key: YKTGUALIFPEPAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide is a chemical compound that has been studied in various contexts, including its synthesis, molecular structure, chemical reactions, physical and chemical properties. This compound, like other benzamides, is of interest due to its potential applications in various fields of chemistry and pharmacology.

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide, involves multi-step chemical processes. These processes often include the acylation of amines and the formation of complex benzamide structures through various chemical reactions (Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of benzamide derivatives, including N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide, is characterized by the presence of benzamide moieties and additional functional groups. The structure is often analyzed using techniques like X-ray crystallography and NMR spectroscopy, which reveal details about bond lengths, bond angles, and molecular conformations (Karabulut et al., 2014).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, including interactions with different reagents and participation in the formation of complex molecular structures. Their reactivity is influenced by the presence of functional groups and the overall molecular configuration (Kurihara et al., 1980).

Physical Properties Analysis

The physical properties of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-ethoxybenzamide, such as melting point, solubility, and crystalline structure, are important for its characterization and potential applications. These properties can be assessed through various analytical methods (Prabukanthan et al., 2020).

Chemical Properties Analysis

The chemical properties of benzamide derivatives are crucial in determining their reactivity and potential applications in various chemical processes. These properties include acidity, basicity, reactivity with other chemical agents, and participation in chemical reactions (Abbasi et al., 2020).